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Compound of Interest

Compound Name: 3-Desmethyl Gatifloxacin

Cat. No.: B133404

In-Depth Technical Guide: 3-Desmethyl
Gatifloxacin

This technical guide provides comprehensive information on 3-Desmethyl Gatifloxacin, an
impurity of the fourth-generation fluoroquinolone antibiotic, Gatifloxacin. This document is
intended for researchers, scientists, and professionals in the field of drug development and
analytical chemistry.

Core Compound Identification

3-Desmethyl Gatifloxacin is a key related substance of Gatifloxacin. Its fundamental chemical
identifiers are summarized below.

Parameter Value

CAS Number 112811-57-1[1][2]
Molecular Formula C1sH20FN304[1][2]
Molecular Weight 361.37 g/mol [1][2]

1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4-
Synonyms 0xo-7-(1-piperazinyl)-3-quinolinecarboxylic Acid,
AM 1147, PD 135042, Gatifloxacin Impurity D[1]
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Analytical Methodologies

The analysis of Gatifloxacin and its impurities, including 3-Desmethyl Gatifloxacin, is

predominantly carried out using High-Performance Liquid Chromatography (HPLC). Various

methods have been developed to ensure the separation and quantification of these related

substances.
Method Column Mobile Phase Detection Application
Channel A: 0.1%
Zorbax Eclipse Trifluoroacetic Quantification of
RP-HPLC C18,50 x 4.6 acid UV at 220nm Gatifloxacin and
mm, 5um bufferChannel B: its impurities[3]
Acetonitrile
Simultaneous
20 mM
- ] determination of
Stability- BDS Hypersil C8  phosphate buffer ) )
o gatifloxacin and
Indicating RP- (250 X 4.6 mm,5 (pH 3.0) and 254 nm ]
flurbiprofen and
HPLC pm) methanol (30:70 ) )
their degradation
viv)
products[4]
Estimation of
) ) Gatifloxacin in
) ) 3% sodium Diode array
Eco-Friendly RP-  Shimadzu ODS- eye drop
benzoate (pH detector at 293 ) )
HPLC C18 formulation using
6.5) nm

a hydrotropic
mobile phase[5]

Experimental Workflow: HPLC Analysis of
Gatifloxacin Impurities

The following diagram illustrates a typical workflow for the analysis of Gatifloxacin and its

related substances, such as 3-Desmethyl Gatifloxacin, using HPLC.
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Caption: General workflow for the HPLC analysis of Gatifloxacin impurities.

Mechanism of Action of Parent Compound:
Gatifloxacin

While specific signaling pathway information for 3-Desmethyl Gatifloxacin is not readily
available, it is understood as an impurity of Gatifloxacin. The mechanism of action of
Gatifloxacin involves the inhibition of bacterial DNA gyrase and topoisomerase IV.[6][7] These
enzymes are crucial for bacterial DNA replication, transcription, repair, and recombination.[6][7]
By inhibiting these enzymes, Gatifloxacin disrupts essential cellular processes in bacteria,
leading to cell death.[7][8] This broad-spectrum activity is effective against both Gram-positive
and Gram-negative bacteria.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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